Cas no 1215206-75-9 (3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid)

• Product Name: 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid
• CAS No: 1215206-75-9
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 858068
• Update Time: 2026-04-29

3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-4-methoxyphenyl)benzoic acid
• 3-Hydroxy-4-methoxybiphenyl-3-carboxylic acid
• 3'-HYDROXY-4'-METHOXYBIPHENYL-3-CARBOXYLIC ACID
• 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid

Computed Properties

• Exact Mass: 244.07400

Experimental Properties

• PSA: 66.76000
• LogP: 2.76600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid

3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215206-75-9): A Comprehensive Overview

3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215206-75-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its applications.

Chemical Structure and Properties: 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid is a biphenyl derivative characterized by the presence of a hydroxyl group at the 3' position, a methoxy group at the 4' position, and a carboxylic acid group at the 3 position of the biphenyl core. The molecular formula of this compound is C₁₅H₁₄O₄, and its molecular weight is 266.27 g/mol. The compound exhibits good solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid. One common method involves the coupling of 3-hydroxy-4-methoxybenzoic acid with 3-bromobenzoic acid using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. Another approach involves the reaction of 3-bromo-4-methoxybenzoic acid with phenylboronic acid under similar conditions. These methods provide high yields and good purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid. One notable application is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. Additionally, it has been found to possess antioxidant properties, which may contribute to its anti-inflammatory effects.

Cancer Research: In the field of cancer research, 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid has shown promise as a potential anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Neuroprotective Effects: Another area of interest is the neuroprotective effects of 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid. Preclinical studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Pharmaceutical Applications: The unique combination of anti-inflammatory, antioxidant, anticancer, and neuroprotective properties makes 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid an attractive candidate for drug development. Several pharmaceutical companies are currently investigating its potential as a lead compound for various therapeutic applications. Clinical trials are underway to evaluate its safety and efficacy in treating inflammatory diseases, cancer, and neurodegenerative disorders.

Safety Considerations: While 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid shows promising therapeutic potential, it is important to consider its safety profile. Preclinical studies have generally indicated that this compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and any potential side effects.

Conclusion: In summary, 3'-Hydroxy-4'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215206-75-9) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, anticancer, and neuroprotective properties make it a valuable candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its significance in the field of medicinal chemistry.